Cas no 1251228-32-6 (3-(4-Fluoro-2-methylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Fluoro-2-methylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1251228-32-6
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 5250069
• Update Time: 2023-08-26

3-(4-Fluoro-2-methylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)-1,2-oxazole-5-carboxylic acid
• 3-(4-Fluoro-2-methylphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H8FNO3/c1-6-4-7(12)2-3-8(6)9-5-10(11(14)15)16-13-9/h2-5H,1H3,(H,14,15)
• InChI Key： KJIKQERJVFSHAB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=C(C(=O)O)ON=2)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3